2-(4-Ethoxy-2-nitro-phenyl)-5,6-dimethyl-3a,4,7,7a-tetrahydro-isoindole-1,3-dione

• Molecular Formula: C18H20N2O5
• Molecular Weight: 344.4 g/mol
• IUPAC Name: 2-(4-ethoxy-2-nitrophenyl)-5,6-dimethyl-3a,4,7,7a-tetrahydroisoindole-1,3-dione
• InChI: InChI=1S/C18H20N2O5/c1-4-25-12-5-6-15(16(9-12)20(23)24)19-17(21)13-7-10(2)11(3)8-14(13)18(19)22/h5-6,9,13-14H,4,7-8H2,1-3H3
• InChI Key: RYVUKMBSSWACAK-UHFFFAOYSA-N
• SMILES: CCOC1=CC(=C(C=C1)N2C(=O)C3CC(=C(CC3C2=O)C)C)[N+](=O)[O-]

Description

2-(4-Ethoxy-2-nitro-phenyl)-5,6-dimethyl-3a,4,7,7a-tetrahydro-isoindole-1,3-dione, commonly known as ETI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. ETI is a tetrahydroisoindole derivative that possesses a unique chemical structure, which makes it an attractive target for synthetic chemists and pharmacologists.

Mechanism of Action

The mechanism of action of ETI is not fully understood, but several studies have suggested that it may act through multiple pathways. One proposed mechanism involves the inhibition of the NF-κB signaling pathway, which plays a critical role in regulating inflammation and immune responses. Additionally, ETI has been shown to induce apoptosis in cancer cells by activating the caspase pathway, which is involved in programmed cell death.
Biochemical and Physiological Effects
ETI has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that ETI can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and reduce the expression of inflammatory mediators, such as COX-2 and iNOS. Furthermore, ETI has been shown to induce cell cycle arrest and apoptosis in cancer cells, which may contribute to its anti-tumor activity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ETI in lab experiments is its potent biological activity, which makes it an attractive target for drug discovery. Furthermore, the multi-step synthesis of ETI allows for the modification of its chemical structure, which may lead to the development of more potent analogs. However, one of the limitations of using ETI in lab experiments is its low solubility in water, which may affect its bioavailability and limit its therapeutic potential.

Future Directions

There are several future directions for research on ETI. One area of interest is the development of more potent analogs that exhibit improved solubility and bioavailability. Additionally, further studies are needed to elucidate the precise mechanism of action of ETI and its effects on various signaling pathways. Furthermore, the potential use of ETI in combination with other drugs for the treatment of cancer and other diseases should be explored. Overall, the unique chemical structure and potent biological activity of ETI make it a promising candidate for drug discovery and development.

Synthesis Methods

The synthesis of ETI involves a multi-step reaction sequence that requires the use of various reagents and catalysts. One of the most commonly used methods for synthesizing ETI involves the condensation of 4-ethoxy-2-nitrobenzaldehyde with 5,6-dimethyl-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained after purification through column chromatography.

Scientific Research Applications

ETI has been extensively studied for its potential applications in the field of medicinal chemistry. Several studies have reported that ETI exhibits potent anti-inflammatory, anti-tumor, and anti-microbial activities. Furthermore, ETI has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. These findings suggest that ETI may have significant therapeutic potential for the treatment of cancer and other diseases.